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Compound of Interest

Compound Name:
8-bromo-4-chloro-1,6-

naphthyridine

CAS No.: 1259061-05-6

Cat. No.: B6168220

Get Quote

Naphthyridines, bicyclic heteroaromatic compounds containing two nitrogen atoms, are

privileged scaffolds in drug discovery. Their halogenated derivatives, such as 8-bromo-4-
chloro-1,6-naphthyridine (CAS No. 1259061-05-6), serve as versatile intermediates. The

distinct reactivity of the bromine and chlorine substituents allows for selective, stepwise

functionalization through various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig,

Sonogashira), enabling the construction of diverse molecular libraries for screening and lead

optimization. Given its foundational role, the procurement of this reagent demands careful

consideration of its commercial availability, price, and, most critically, its purity.

Chemical Structure of 8-bromo-4-chloro-1,6-naphthyridine

Caption: Key identifiers for 8-bromo-4-chloro-1,6-naphthyridine.
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The acquisition of specialty chemicals like 8-bromo-4-chloro-1,6-naphthyridine involves

navigating a marketplace of suppliers ranging from large-scale manufacturers to smaller,

specialized chemical providers. The price is often a function of purity, scale, and supplier.

Factors Influencing Price
Purity Grade: The most significant driver of cost. A purity of 95% is typically less expensive

than a grade of ≥98% or ≥99%. The higher cost reflects the additional purification steps (e.g.,

recrystallization, column chromatography) and the more extensive analytical testing required

to certify the higher purity.

Scale of Synthesis: As with most chemical manufacturing, the cost per gram decreases

significantly with larger batch sizes. Researchers should anticipate paying a premium for

milligram-to-gram quantities.

Supplier and Stocking Status: Prices can vary between suppliers due to differences in their

synthesis routes, overhead costs, and quality control procedures. In-stock items are

generally priced more competitively than those requiring custom synthesis.

Supplier and Price Comparison
While prices are subject to change, the following table provides an illustrative overview of

suppliers for 8-bromo-4-chloro-1,6-naphthyridine and related isomers. It is crucial for

researchers to obtain quotes for the specific CAS number 1259061-05-6. The pricing for the

closely related isomer, 8-bromo-5-chloro-1,6-naphthyridine, is included for comparative

purposes.
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Supplier
Compound
Name

CAS Number Purity
Price (USD) -
Illustrative

BLDpharm

8-Bromo-4-

chloro-1,6-

naphthyridine

1259061-05-6
Not specified;

COA available

Contact for

Quote[1]

AA Blocks

1,6-

Naphthyridine, 8-

bromo-5-chloro-

909649-12-3 95% $164.00 / 100mg

AA Blocks

1,6-

Naphthyridine, 8-

bromo-5-chloro-

909649-12-3 95% $654.00 / 1g[2]

MilliporeSigma

8-bromo-5-

chloro-1,6-

naphthyridine

909649-12-3
Not specified;

COA available

Contact for

Quote

Expert Insight: Do not assume the listed purity on a supplier's website is sufficient. Always

request the Certificate of Analysis (COA) for the specific lot you intend to purchase. This

document is the primary source of truth for purity and identity.

The Cornerstone of Reliable Research: A Multi-
Pronged Purity Analysis Workflow
A supplier's COA provides a baseline, but for mission-critical applications in drug development,

independent verification is paramount. A single analytical technique is often insufficient to

declare a compound "pure." Impurities may co-elute in chromatography or be invisible to a

specific detector. Therefore, an orthogonal approach, using multiple analytical methods with

different separation and detection principles, is the gold standard.

Orthogonal Purity Analysis Workflow
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Procurement & Initial Assessment

Orthogonal Analytical Verification

Data Integration & Final Qualification

Receive Compound
(8-bromo-4-chloro-1,6-naphthyridine) Review Supplier COA

Purity by HPLC-UV
(Primary Assay)Verify Purity Claim

Identity & Volatile Impurities
by GC-MS

Confirm MW

Structural Identity &
Solvent Impurities by NMR

Confirm Structure
Synthesize All Data Qualify Lot for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1259061-05-6|8-Bromo-4-chloro-1,6-naphthyridine|BLD Pharm [bldpharm.com]

2. aablocks.com [aablocks.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of Halogenated
Naphthyridines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6168220/docs#introduction-the-strategic-importance-
of-halogenated-naphthyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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